2-[(4-Chlorobenzyl)({[(4-methylbenzyl)sulfonyl]amino}carbonyl)amino]pyrazine

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methylsulfonyl]-1-pyrazin-2-ylurea
• InChI: InChI=1S/C20H19ClN4O3S/c1-15-2-4-17(5-3-15)14-29(27,28)24-20(26)25(19-12-22-10-11-23-19)13-16-6-8-18(21)9-7-16/h2-12H,13-14H2,1H3,(H,24,26)
• InChI Key: ZXPDUUGCLCZTRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC(=O)N(CC2=CC=C(C=C2)Cl)C3=NC=CN=C3
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

2-[(4-Chlorobenzyl)({[(4-methylbenzyl)sulfonyl]amino}carbonyl)amino]pyrazine (2-CBA-P) is a small molecule that has recently been studied for its potential applications in biochemistry and physiology. 2-CBA-P is a heterocyclic molecule consisting of a pyrazine ring, two aromatic rings, and an amide group. It has been synthesized using a variety of methods, including a modified Ugi reaction, and is known to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

• Monoamine Oxidase Inhibitory Activity : A study by Ahmad et al. (2019) reported the synthesis and evaluation of compounds with monoamine oxidase inhibitory activity, which could have implications for treating neurological disorders. This research emphasizes the potential of sulfonamido compounds in developing treatments for conditions related to monoamine oxidase enzymes [Ahmad et al., 2019].

• Antibacterial Agents : Azab, Youssef, and El-Bordany (2013) focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to develop potent antibacterial agents. Their research highlights the importance of these compounds in addressing resistant bacterial infections [Azab et al., 2013].

• Antimicrobial Activity : Research by El‐Emary et al. (2002) on new heterocycles based on sulfonamido pyrazole underlines the antimicrobial potential of these compounds, suggesting their use in combating various pathogens [El‐Emary et al., 2002].

• Anticonvulsant Activity : Kelley et al. (1995) synthesized and tested a series of compounds for anticonvulsant activity, indicating the potential therapeutic applications of these chemicals in epilepsy treatment [Kelley et al., 1995].

• Antitumor Agents : Huang, Yang, Lin, and Huang (2001) explored the synthesis of a compound demonstrating significant antitumor activity, showcasing the potential of sulfonamide derivatives as a basis for developing new cancer therapies [Huang et al., 2001].